CID 10320111

• Molecular Formula: C21H33N3O4S
• Molecular Weight: 423.6 g/mol
• InChI: InChI=1S/C13H23N3O.C8H10O3S/c1-2-4-13(5-3-1)15-12-14-6-7-16-8-10-17-11-9-16;1-6-3-4-8(7(2)5-6)12(9,10)11/h13H,1-11H2;3-5H,1-2H3,(H,9,10,11)
• InChI Key: YMZUEHSNZYXUOH-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C=C1)S(=O)(=O)O)C.C1CCC(CC1)N=C=NCCN2CCOCC2

Description

CID 10320111 is a useful research compound. Its molecular formula is C21H33N3O4S and its molecular weight is 423.6 g/mol. The purity is usually 95%.
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Chemical Reactions Analysis

Structural Analysis of Related Compounds

While CID 10320111 is not documented, the search results include multiple CIDs with detailed structural and reaction data. For example:

CID	Molecular Formula	Biological Activity (IC₅₀ in μM)	Key Functional Groups
646525	C₁₅H₁₃N₃O₄S₂	1.990	Sulfonylpyrazol-3-yl, thiophene-2-carboxylate
31	C₁₉H₁₄N₄O₃S	2.247	Furan-2-yl, triazin-3-yl, sulfanyl
17	C₂₀H₂₉N₃O₅S	2.087	Oxadiazol-2-yl, carbamate, tert-butyl

These compounds exhibit activities ranging from 1.26 μM to 44.58 μM in biological assays, suggesting diverse reaction mechanisms depending on functional groups like sulfonamides, oxadiazoles, and pyrazoles .

Chemical Reactions in Related Studies

The search results include a clinical trial (CASI-CID-103-101) for a compound named CID-103 , an anti-CD38 antibody for multiple myeloma . While unrelated to this compound, this highlights the importance of verifying CID nomenclature, as numbering discrepancies can lead to misattribution.

Limitations and Recommendations

• Data Availability : No sources mention this compound, including PubChem, clinical trials, or patents.

• Potential Errors :

  • Typographical Error : The CID may be misformatted (e.g., "10320111" vs. "103-2011").

  • Novelty : The compound could be newly discovered and not yet indexed in public databases.

• Suggested Actions :

  • Cross-reference this compound against internal databases or proprietary platforms.

  • Verify the compound’s CAS Registry Number or IUPAC name for alternative identification.